Cas no 2413899-41-7 (tert-butyl N-(3-ethyl-1-hydroxycyclohexyl)methylcarbamate)
2413899-41-7 structure
Product Name:tert-butyl N-(3-ethyl-1-hydroxycyclohexyl)methylcarbamate
CAS No:2413899-41-7
MF:C14H27NO3
MW:257.369084596634
CID:5674870
PubChem ID:165770536
Update Time:2023-11-27
tert-butyl N-(3-ethyl-1-hydroxycyclohexyl)methylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- EN300-26665610
- 2413899-41-7
- tert-butyl N-[(3-ethyl-1-hydroxycyclohexyl)methyl]carbamate
- tert-butyl N-(3-ethyl-1-hydroxycyclohexyl)methylcarbamate
-
- Inchi: 1S/C14H27NO3/c1-5-11-7-6-8-14(17,9-11)10-15-12(16)18-13(2,3)4/h11,17H,5-10H2,1-4H3,(H,15,16)
- InChI Key: XIOPCAYTFRPDNS-UHFFFAOYSA-N
- SMILES: OC1(CNC(=O)OC(C)(C)C)CCCC(CC)C1
Computed Properties
- Exact Mass: 257.19909372g/mol
- Monoisotopic Mass: 257.19909372g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 58.6Ų
tert-butyl N-(3-ethyl-1-hydroxycyclohexyl)methylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26665610-0.05g |
tert-butyl N-[(3-ethyl-1-hydroxycyclohexyl)methyl]carbamate |
2413899-41-7 | 95.0% | 0.05g |
$660.0 | 2025-03-20 | |
| Enamine | EN300-26665610-0.1g |
tert-butyl N-[(3-ethyl-1-hydroxycyclohexyl)methyl]carbamate |
2413899-41-7 | 95.0% | 0.1g |
$691.0 | 2025-03-20 | |
| Enamine | EN300-26665610-0.25g |
tert-butyl N-[(3-ethyl-1-hydroxycyclohexyl)methyl]carbamate |
2413899-41-7 | 95.0% | 0.25g |
$723.0 | 2025-03-20 | |
| Enamine | EN300-26665610-0.5g |
tert-butyl N-[(3-ethyl-1-hydroxycyclohexyl)methyl]carbamate |
2413899-41-7 | 95.0% | 0.5g |
$754.0 | 2025-03-20 | |
| Enamine | EN300-26665610-1.0g |
tert-butyl N-[(3-ethyl-1-hydroxycyclohexyl)methyl]carbamate |
2413899-41-7 | 95.0% | 1.0g |
$785.0 | 2025-03-20 | |
| Enamine | EN300-26665610-2.5g |
tert-butyl N-[(3-ethyl-1-hydroxycyclohexyl)methyl]carbamate |
2413899-41-7 | 95.0% | 2.5g |
$1539.0 | 2025-03-20 | |
| Enamine | EN300-26665610-5.0g |
tert-butyl N-[(3-ethyl-1-hydroxycyclohexyl)methyl]carbamate |
2413899-41-7 | 95.0% | 5.0g |
$2277.0 | 2025-03-20 | |
| Enamine | EN300-26665610-10.0g |
tert-butyl N-[(3-ethyl-1-hydroxycyclohexyl)methyl]carbamate |
2413899-41-7 | 95.0% | 10.0g |
$3376.0 | 2025-03-20 | |
| Enamine | EN300-26665610-1g |
tert-butyl N-[(3-ethyl-1-hydroxycyclohexyl)methyl]carbamate |
2413899-41-7 | 1g |
$785.0 | 2023-09-12 | ||
| Enamine | EN300-26665610-5g |
tert-butyl N-[(3-ethyl-1-hydroxycyclohexyl)methyl]carbamate |
2413899-41-7 | 5g |
$2277.0 | 2023-09-12 |
tert-butyl N-(3-ethyl-1-hydroxycyclohexyl)methylcarbamate Related Literature
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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